![molecular formula C17H14ClF3N4OS B2457775 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-isopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide CAS No. 321998-57-6](/img/structure/B2457775.png)
1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-isopropyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
Overview
Description
This compound is a derivative of thiazole, a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .
Chemical Reactions Analysis
Thiazole derivatives have been found to have diverse biological activities, which are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine . Therefore, 1,3,4-thiadiazole derivatives have the ability to disrupt processes related to DNA replication .Scientific Research Applications
Cancer Therapeutics
Pyrazole-containing compounds, such as the one , have been highlighted in the treatment of cancer . They have shown potential in inhibiting CDK2, a cyclin-dependent kinase involved in cell cycle regulation . This inhibition can lead to the arrest of the Go/G1 phase in cancer cell lines, potentially slowing or stopping the growth of cancer cells .
Inflammation Therapeutics
These compounds have also been used in the treatment of inflammation . The anti-inflammatory properties of pyrazole-containing compounds make them a promising area of research for new therapeutic drugs .
Antimicrobial Activity
Some pyrazole-thiobarbituric acid analogues have shown significant antimicrobial activity . This suggests that the compound could potentially be used in the development of new antimicrobial drugs .
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities . This suggests that the compound could be used in the treatment of leishmaniasis and malaria .
Insecticide/Acaricide
The compound is used as a broad-spectrum insecticide/acaricide to control various pests such as whitefly, thrips, caterpillars, mites, leafminers, aphids, etc . It’s used in the agriculture industry to protect crops from these pests .
Anti-fouling Compound
The compound, also known as Econea®, is used as an environmentally friendly anti-fouling compound in the immersed coatings of commercial sea-going vessels . It helps prevent the build-up of marine organisms on the hull, improving the vessel’s hydrodynamic efficiency and fuel efficiency .
Environmental Monitoring
The compound’s degradation dynamics have been studied in various environments like chili, cabbage, and soil . This helps in understanding its environmental impact and aids in setting up appropriate safety measures .
Synthesis of Pyrazole Derivatives
The compound is used in the synthesis of various pyrazole derivatives . These derivatives have diverse applications in the chemical industry, including medicine and agriculture .
Future Directions
properties
IUPAC Name |
1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-propan-2-yl-5-(trifluoromethyl)pyrazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClF3N4OS/c1-9(2)23-15(26)12-7-22-25(14(12)17(19,20)21)16-24-13(8-27-16)10-3-5-11(18)6-4-10/h3-9H,1-2H3,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJEAYKWAGSFPLQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=C(N(N=C1)C2=NC(=CS2)C3=CC=C(C=C3)Cl)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClF3N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-propan-2-yl-5-(trifluoromethyl)pyrazole-4-carboxamide | |
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